2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[3-(3,5-dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid
• InChI: InChI=1S/C13H17N5O3/c1-9-5-10(2)18(16-9)4-3-12(19)15-11-6-14-17(7-11)8-13(20)21/h5-7H,3-4,8H2,1-2H3,(H,15,19)(H,20,21)
• InChI Key: JMKUARYMMWRVRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC(=O)NC2=CN(N=C2)CC(=O)O)C
• Molecular Formula: C13H17N5O3
• Molecular Weight: 291.31 g/mol

Description

2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid, also known as DPPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DPPA is a pyrazole derivative that has been synthesized through various methods, including the use of microwave irradiation and traditional organic synthesis.

Mechanism of Action

The mechanism of action of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that cause inflammation and pain. 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has been shown to inhibit both COX-1 and COX-2 enzymes, making it a potential candidate for the treatment of inflammatory diseases.
Biochemical and Physiological Effects:
2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has been shown to have anti-inflammatory and analgesic effects in various animal models. In one study, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid was shown to reduce inflammation and pain in a rat model of arthritis. In another study, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid was shown to reduce inflammation and pain in a mouse model of acute inflammation. 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has also been shown to promote plant growth and increase crop yield in various plant species. In one study, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid was shown to increase the growth and yield of tomato plants.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid is its ease of synthesis, as it can be synthesized using various methods. Another advantage is its potential applications in various fields, including medicine, agriculture, and materials science. However, one limitation of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the study of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid. In medicine, further studies are needed to determine the efficacy and safety of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid as a potential treatment for inflammatory diseases. In agriculture, further studies are needed to determine the optimal conditions for the use of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid as a plant growth regulator. In materials science, further studies are needed to determine the potential applications of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid as a ligand in the synthesis of metal complexes. Overall, the study of 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has the potential to lead to the development of new treatments for inflammatory diseases, improved crop yields, and new materials with unique properties.

Synthesis Methods

2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid can be synthesized through various methods, including the use of microwave irradiation and traditional organic synthesis. In one study, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid was synthesized using a microwave-assisted method that involved the reaction of 3-(3,5-dimethylpyrazol-1-yl)propanoic acid with 4-amino-1H-pyrazole in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The reaction was carried out under microwave irradiation, and the product was obtained in good yield and high purity. In another study, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid was synthesized using a traditional organic synthesis method that involved the reaction of 3-(3,5-dimethylpyrazol-1-yl)propanoic acid with 4-amino-1H-pyrazole in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The reaction was carried out under reflux, and the product was obtained in good yield and high purity.

Scientific Research Applications

2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. In agriculture, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has been studied for its potential use as a plant growth regulator, as it has been shown to promote plant growth and increase crop yield. In materials science, 2-[4-[3-(3,5-Dimethylpyrazol-1-yl)propanoylamino]pyrazol-1-yl]acetic acid has been studied for its potential use as a ligand in the synthesis of metal complexes, as it has been shown to form stable complexes with various metal ions.